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Compound of Interest

Compound Name: ONO-8713

Cat. No.: B538136 Get Quote

Technical Support Center: ONO-8713 In Vivo
Delivery
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in ensuring the

consistent delivery of ONO-8713 in animal models. The information is presented in a question-

and-answer format to directly address specific issues that may be encountered during in vivo

experiments.

Frequently Asked Questions (FAQs)
Q1: What is ONO-8713 and what are its key properties?

ONO-8713 is a selective antagonist of the prostaglandin E receptor subtype EP1.[1][2][3][4] It

is a synthetic organic compound used in research to investigate the role of the EP1 receptor in

various physiological and pathological processes, including cancer and neuroinflammation.[5]

Based on its structure, ONO-8713 is a hydrophobic compound, which can present challenges

for in vivo delivery.

Table 1: Physicochemical Properties of ONO-8713
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Property Value Source

Molecular Weight 523.52 g/mol

Molecular Formula C25H24F3NO6S

Solubility Soluble in DMSO

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Should be

stored in a dry, dark place.

Q2: What is the mechanism of action of ONO-8713?

ONO-8713 acts by blocking the prostaglandin E2 (PGE2) receptor subtype EP1. The EP1

receptor is a G-protein coupled receptor (GPCR) that, upon activation by PGE2, couples to

Gαq protein. This initiates a signaling cascade involving the activation of phospholipase C

(PLC), leading to an increase in intracellular calcium levels. By antagonizing this receptor,

ONO-8713 inhibits these downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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